N~1~,N~1~-Dimethylbut-2-enediamide

• CAS No.: 112775-08-3
• Molecular Formula: C6H10N2O2
• Molecular Weight: 142.16 g/mol
• IUPAC Name: N',N'-dimethylbut-2-enediamide
• InChI: InChI=1S/C6H10N2O2/c1-8(2)6(10)4-3-5(7)9/h3-4H,1-2H3,(H2,7,9)
• InChI Key: GLQKSXFFEWKIEL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C=CC(=O)N

Description

N~1~,N~1~-Dimethylbut-2-enediamide is an organic compound characterized by the presence of two amide groups attached to a but-2-ene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N1,N~1~-Dimethylbut-2-enediamide typically involves the reaction of but-2-ene with dimethylamine under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods: In an industrial setting, the production of N1,N~1~-Dimethylbut-2-enediamide may involve large-scale reactors and continuous flow processes. The use of advanced catalytic systems and automated control systems ensures efficient production with minimal by-products .

Chemical Reactions Analysis

Types of Reactions: N1,N~1~-Dimethylbut-2-enediamide undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of the amide groups and the double bond in the but-2-ene backbone .

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions can occur at the amide nitrogen atoms or the double bond, depending on the reagents and conditions used.

Major Products: The major products formed from these reactions include various derivatives of N1,N~1~-Dimethylbut-2-enediamide, such as hydroxylated, aminated, or alkylated compounds .

Scientific Research Applications

N~1~,N~1~-Dimethylbut-2-enediamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: N1,N~1~-Dimethylbut-2-enediamide is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of N1,N~1~-Dimethylbut-2-enediamide involves its interaction with specific molecular targets and pathways. The compound can form hydrogen bonds and other interactions with proteins, enzymes, and nucleic acids, influencing their structure and function. These interactions can lead to various biological effects, such as enzyme inhibition or activation .

Comparison with Similar Compounds

• N~1~,N~1~-Dimethylethylenediamine
• N~1~,N~1~-Dibenzylbut-2-enediamide
• 2,3-Dimethylbut-2-ene

Comparison: N1,N~1~-Dimethylbut-2-enediamide is unique due to its specific structural arrangement and the presence of two amide groups. This distinguishes it from similar compounds, which may have different functional groups or structural configurations. The unique properties of N1,N~1~-Dimethylbut-2-enediamide make it suitable for specific applications that other compounds may not be able to fulfill .